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Compound of Interest

Compound Name: Closiramine

Cat. No.: B1614964 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Note on Nomenclature: The compound "Closiramine" was not identified in scientific literature.

It is presumed that the intended compound is Clomipramine, a well-documented tricyclic

antidepressant with emerging applications in cancer research. These application notes and

protocols are based on Clomipramine.

Sourcing and Purchasing Research-Grade
Clomipramine
Clomipramine hydrochloride for research purposes can be procured from various reputable

chemical suppliers. It is crucial to obtain high-purity compounds to ensure the reliability and

reproducibility of experimental results. Below is a list of suppliers offering research-grade

Clomipramine hydrochloride. Researchers should request a Certificate of Analysis (CoA) to

verify the purity and identity of the compound.
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Supplier Product Name Purity CAS Number Notes

MedChemExpres

s

Clomipramine

hydrochloride
>98% 17321-77-6

For research use

only. Not for

human use.

Selleck

Chemicals

Clomipramine

HCl
≥98% 17321-77-6

For research use

only. Not for

human use.

Cayman

Chemical

Clomipramine

(hydrochloride)
≥98% 17321-77-6

Not for human or

veterinary use.

Sigma-Aldrich
Clomipramine

hydrochloride
≥98% (HPLC) 17321-77-6

For research and

development use

only.

Thermo Scientific
Clomipramine

hydrochloride
≥95.0% (HPLC) 17321-77-6

For research use

only.

TargetMol
Clomipramine

hydrochloride
99.47% 17321-77-6

For research

purposes only.

Mechanism of Action and Signaling Pathways
Clomipramine is a tricyclic antidepressant that primarily acts as a potent serotonin reuptake

inhibitor.[1][2] Its mechanism of action in the context of cancer research is multifaceted and

involves the induction of apoptosis through mitochondrial pathways and the modulation of

autophagy.[3][4]

Mitochondrially-Mediated Apoptosis: Clomipramine has been shown to selectively kill

neoplastic glial cells while leaving normal brain cells unaffected.[5] It targets the mitochondria

of tumor cells, leading to the inhibition of mitochondrial complex III activity.[4] This results in a

decrease in mitochondrial membrane potential, an increase in reactive oxygen species (ROS),

and subsequent activation of caspase-3, a key executioner of apoptosis.[4][6]

Modulation of Autophagy: Clomipramine can interfere with the autophagic flux in cancer cells.

[1] By blocking the degradation of the autophagic cargo, it can decrease the stemness potential
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of cancer stem cells and enhance the cytotoxic effects of conventional chemotherapeutic

agents.[7]

Signaling Pathway of Clomipramine-Induced Apoptosis
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Clomipramine Mitochondria Complex III Inhibition

↑ Reactive Oxygen
Species (ROS)

↓ Mitochondrial
Membrane Potential

Caspase-3 Activation Apoptosis
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Cell Preparation

Staining

Analysis

Culture glioma cells to
~80% confluency

Treat with Clomipramine
(e.g., 20-100 µM) for 6 hours Harvest and wash cells

Include vehicle control and
positive control (e.g., 1µM staurosporine) Resuspend in 1X Binding Buffer

Add Annexin V-FITC and
Propidium Iodide

Incubate for 15 min at RT in the dark

Acquire data on a
flow cytometer

Analyze data to quantify
apoptotic and necrotic cells
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Sample Preparation

Electrophoresis and Transfer

Immunodetection

Lyse treated cells in RIPA buffer

Quantify protein concentration (BCA assay)

Prepare samples with Laemmli buffer

Separate proteins by SDS-PAGE

Transfer proteins to PVDF membrane

Block membrane (e.g., 5% milk in TBST)

Incubate with primary antibody (e.g., anti-cleaved Caspase-3)

Incubate with HRP-conjugated secondary antibody

Detect with ECL reagent and image

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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